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Compound of Interest

Compound Name: 5-Bromopyrimidine-4-carbonitrile

Cat. No.: B037936 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides essential, step-by-step procedures for the safe handling and proper

disposal of 5-Bromopyrimidine-4-carbonitrile (CAS No. 114969-66-3). Adherence to these

protocols is critical for ensuring the safety of researchers, scientists, and drug development

professionals, maintaining a safe laboratory environment, and complying with regulatory

standards. This document is intended to serve as a primary resource for operational and

logistical planning concerning the disposal of this hazardous chemical.

Hazard Profile and Personal Protective Equipment
(PPE)
5-Bromopyrimidine-4-carbonitrile is a hazardous substance that requires careful handling.

While a comprehensive hazard profile for this specific compound is not fully detailed in all

public sources, data from closely related compounds such as 5-Bromopyrimidine suggests it

may be harmful if swallowed, cause skin and serious eye irritation, and may lead to respiratory

irritation.[1][2] Therefore, the use of appropriate Personal Protective Equipment (PPE) is

mandatory at all times when handling this chemical.

Required Personal Protective Equipment:
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Protection Type Specification Standard

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield is

recommended if there is a

splash hazard.

NIOSH (US) or EN 166 (EU)

approved.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a

laboratory coat.

Gloves must meet the

specifications of Regulation

(EU) 2016/425 and the

standard EN 374.

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

a chemical fume hood. If dust

or aerosols may be generated,

a NIOSH-approved respirator

is required.

NIOSH (US) or EN 143 (EU)

approved.

Quantitative Data Summary
The following table summarizes key data for 5-Bromopyrimidine-4-carbonitrile. This

information is crucial for a comprehensive understanding of the substance's properties and for

making informed safety decisions.

Property Value Source

CAS Number 114969-66-3 [3][4]

Molecular Formula C₅H₂BrN₃ [4]

Molecular Weight 184.0 g/mol [4]

Predicted Density 1.86 ± 0.1 g/cm³ [4]

Predicted Boiling Point 328.6 ± 27.0 °C [4]

Predicted Flash Point 152.5 ± 23.7 °C [4]
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Experimental Protocol: Spill Management
Immediate and appropriate cleanup of spills is crucial to mitigate exposure risks and prevent

environmental contamination.

Minor Spills (Solid):

Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate

ventilation.

Don PPE: Wear all required personal protective equipment.

Containment: Prevent the spread of dust.[2]

Cleanup: Use dry cleanup procedures. Gently sweep or vacuum up the spilled material.[2]

Do not use air hoses for cleaning.[2]

Collection: Place the spilled material into a clean, dry, sealable, and appropriately labeled

container for disposal.

Decontamination: Clean the spill area thoroughly.

Dispose: Treat the collected material and any contaminated cleaning supplies as hazardous

waste.

Major Spills:

Evacuate: Evacuate the laboratory immediately and alert others in the vicinity.

Isolate: Close the doors to the affected area.

Alert: Notify your institution's Environmental Health and Safety (EHS) department and the

Fire Brigade, informing them of the location and nature of the hazard.[2]

Restrict Access: Prevent entry to the contaminated area until the EHS team or other trained

personnel have decontaminated the space.

Step-by-Step Disposal Protocol
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The disposal of 5-Bromopyrimidine-4-carbonitrile must be conducted in strict accordance

with all local, regional, and national hazardous waste regulations. Never dispose of this

chemical down the drain or in the regular trash.[1]

1. Waste Identification and Segregation:

All waste containing 5-Bromopyrimidine-4-carbonitrile must be classified as hazardous

waste.[1]

As a halogenated organic compound, it must be segregated from non-halogenated organic

waste.[1]

Keep this waste separate from incompatible materials, such as strong oxidizing agents.[1][5]

2. Waste Collection and Container Requirements:

Dedicated Waste Container: Collect all 5-Bromopyrimidine-4-carbonitrile waste in a

designated, compatible, and properly sealed container.[1] Polyethylene containers are a

suitable option.[1]

Solid Waste: Contaminated lab supplies (e.g., gloves, weighing paper, pipette tips) should be

collected in a separate, clearly labeled solid hazardous waste container.[1]

Liquid Waste: If 5-Bromopyrimidine-4-carbonitrile is in a solution, it must be collected in a

dedicated halogenated organic solvent waste container.[1]

Container Integrity: Ensure the waste container is in good condition, free from leaks or

damage, and has a secure, leak-proof closure.[1]

3. Labeling:

The waste container must be clearly and securely labeled with "Hazardous Waste," the full

chemical name "5-Bromopyrimidine-4-carbonitrile," and the appropriate hazard

pictograms.[1]

The accumulation start date must also be clearly marked on the label.[1]

4. Storage:
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Store the hazardous waste container in a designated Satellite Accumulation Area (SAA) at or

near the point of generation.[1]

The SAA must be inspected weekly for any signs of leakage.[1]

Do not exceed the maximum storage limits for hazardous waste in your SAA (typically 55

gallons).[1]

5. Arrange for Professional Disposal:

The final disposal of 5-Bromopyrimidine-4-carbonitrile must be handled by a licensed and

certified hazardous waste disposal company.[1]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup and disposal.[1]

The recommended method of disposal is incineration in a chemical incinerator equipped with

an afterburner and scrubber.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 5-Bromopyrimidine-4-carbonitrile.
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Caption: Workflow for the safe disposal of 5-Bromopyrimidine-4-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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